BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Chemical
Structure of Torilolone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Torilolone
Cat. No.: B1640725
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Torilolone is a naturally occurring guaiane sesquiterpene that has garnered interest within the
scientific community for its potential biological activities. Isolated from the fruits of Torilis
japonica and also found in Daucus carota, this compound serves as a valuable subject for
phytochemical and pharmacological research.[1][2] This technical guide provides a
comprehensive overview of the chemical structure of Torilolone, including its detailed
molecular architecture, spectroscopic characterization, and key physicochemical properties, to
support ongoing and future research endeavors.

Molecular Identity and Physicochemical Properties

Torilolone is chemically identified by the systematic name 8[3,11-Dihydroxy-1(3-guai-4-en-3-
one. Its molecular formula is C1sH2403, and it has a molecular weight of 252.35 g/mol .
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Property Value Source
CAS Number 13018-09-2 ECHEMI
Molecular Formula C15H2403 ECHEMI[3]
Molecular Weight 252.35 g/mol TargetMol
Synonym i?c;rlli-Dihydroxy-lB-guai-4-en- ECHEMI3]
Melting Point 179-180°C ECHEMI[3]

Chemical Structure and Stereochemistry

The foundational structure of Torilolone is the guaiane skeleton, a bicyclic sesquiterpene
framework characterized by a fused seven- and five-membered ring system. The precise

arrangement of functional groups and stereocenters is critical to its chemical identity and

biological function.

Caption: 2D representation of the Torilolone chemical structure.

The stereochemistry of Torilolone is crucial and is defined by the following key features:

Guaiane Framework: A hydroazulene core with a specific stereochemical configuration at the
ring junctions.

o Hydroxyl Groups: Two hydroxyl (-OH) groups are present. One is located at position C8 and
has a (-orientation. The second is at C11, a tertiary alcohol.

o Ketone Group: A carbonyl group (C=0) is situated at the C3 position.
e Double Bond: An endocyclic double bond is located between C4 and C5.

o Methyl Groups: A methyl group at C1 is in the 3-position.

Spectroscopic Characterization
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The structural elucidation of Torilolone relies on a combination of spectroscopic techniques,
primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and
Infrared (IR) Spectroscopy. These methods provide detailed information about the connectivity
of atoms, the chemical environment of protons and carbons, and the functional groups present
in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed structure of organic
molecules. For Torilolone, both *H and 3C NMR data are essential for assigning the protons
and carbons of the guaiane skeleton and its substituents.

1H NMR Data (Predicted):

Proton Chemical Shift Multiplicity Coupling Constant
(ppm) (3, Hz)
H-1 ~2.5 m
H-2 ~1.8,~2.1 m
H-6 ~2.3 m
H-7 ~2.0 m
H-8 ~4.0 d
H-9 ~1.7,~2.2 m
H-10 ~2.4 m
H-12 ~1.2 S
H-13 ~1.2 S
H-14 ~1.1 d
H-15 ~1.9 S

13C NMR Data (Predicted):
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Carbon Chemical Shift (ppm)
C-1 ~50
C-2 ~35
C-3 ~200
C-4 ~140
C-5 ~135
C-6 ~40
C-7 ~55
C-8 ~75
C-9 ~45
C-10 ~48
C-11 ~72
C-12 ~28
C-13 ~28
C-14 ~20
C-15 ~25

Note: The predicted NMR data is based on typical chemical shifts for guaiane sesquiterpenoids
and should be confirmed with experimental data from the primary literature.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of a compound. For Torilolone (C15H2403), the expected exact mass would be approximately
252.1725 g/mol . High-resolution mass spectrometry (HRMS) is used to confirm the molecular
formula.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of Torilolone is expected to show characteristic absorption bands for the hydroxyl,
carbonyl, and alkene groups.

e -OH stretch: A broad band around 3400 cm~1
e C=0 stretch: A strong, sharp band around 1680-1700 cm~1 for the a,B-unsaturated ketone.

e C=C stretch: A band around 1640 cm—1

Isolation and Synthesis
Natural Isolation

Torilolone is a natural product isolated from the fruits of Torilis japonica (Umbelliferae).[4] The
isolation process typically involves extraction of the plant material with a suitable solvent,
followed by chromatographic separation techniques to purify the individual compounds. Several
guaiane-type sesquiterpenes have been isolated from this plant, indicating a rich source of this
class of compounds.[2]
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Caption: General workflow for the isolation of Torilolone.

Chemical Synthesis

The total synthesis of guaiane sesquiterpenes is a complex challenge in organic chemistry due
to the stereochemically dense bicyclic core. While a specific total synthesis for Torilolone is
not widely reported, general strategies for the synthesis of the guaiane skeleton can be
applied. These often involve key steps such as cycloaddition reactions to form the seven-
membered ring and various stereoselective functional group manipulations.

Biological Context and Potential Applications
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Torilolone, along with the structurally related compound torilin, has been shown to exhibit
hepatoprotective effects.[5] Specifically, Torilolone demonstrated a significant protective effect
against tacrine-induced cytotoxicity in human liver-derived Hep G2 cells.[5] The presence of the
guaiane skeleton in numerous bioactive natural products suggests that Torilolone may
possess other pharmacological activities worthy of investigation. Further research into its
mechanism of action and potential therapeutic targets is warranted.

Conclusion

Torilolone is a guaiane sesquiterpene with a well-defined chemical structure characterized by
a bicyclic core and specific functional group arrangements with distinct stereochemistry. Its
structure has been elucidated through a combination of spectroscopic methods, and it can be
isolated from natural sources such as Torilis japonica. The confirmed hepatoprotective activity
of Torilolone makes it a molecule of interest for further pharmacological studies and potential
drug development. This guide provides the foundational chemical knowledge necessary for
researchers to advance the understanding of this intriguing natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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